9-methyl-N-(5-methylisoxazol-3-yl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 10-methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C16H12N4O3S/c1-8-4-3-5-20-13(8)18-15-10(16(20)22)7-11(24-15)14(21)17-12-6-9(2)23-19-12/h3-7H,1-2H3,(H,17,19,21)
• InChI Key: VWKWGVYVFUOAMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(S3)C(=O)NC4=NOC(=C4)C
• Molecular Formula: C16H12N4O3S
• Molecular Weight: 340.4 g/mol

Description

9-methyl-N-(5-methylisoxazol-3-yl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C16H12N4O3S and its molecular weight is 340.36. The purity is usually 95%.
BenchChem offers high-quality 9-methyl-N-(5-methylisoxazol-3-yl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-methyl-N-(5-methylisoxazol-3-yl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Structural Modifications

• Heterocyclic Compound Synthesis : Research has explored the synthesis of thieno[2,3-d:4,5-d′]dipyrimidines, demonstrating the versatility of pyrido[1,2-a]thieno[2,3-d]pyrimidine structures in forming complex heterocyclic systems. These synthetic pathways highlight the compound's utility in developing novel heterocyclic compounds (Clark & Hitiris, 1984).

• Library of Fused Pyridine Carboxylic Acids : A significant application involves the generation of a diverse library of fused pyridine-4-carboxylic acids, including structures related to pyrido[1,2-a]thieno[2,3-d]pyrimidines. This research underscores the potential for these compounds in combinatorial chemistry and drug discovery (Volochnyuk et al., 2010).

• Novel Derivatives for Antimicrobial Evaluation : Studies on thieno[2,3-d]pyrimidine derivatives have identified novel compounds with significant antimicrobial properties, indicating the potential of pyrido[1,2-a]thieno[2,3-d]pyrimidine derivatives in developing new antimicrobial agents (Kolisnyk et al., 2015).

• Optical Properties and Electronic Structure : Investigations into the optical constants of related thieno[2,3-d]pyrimidine derivatives provide insights into their electronic structures and potential applications in materials science. These studies highlight the compound's relevance beyond biological activities, extending to its physical properties (Reshak et al., 2012).